Cas no 900012-08-0 (2-(3-chlorobenzenesulfonyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine)

• Product Name: 2-(3-chlorobenzenesulfonyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine
• CAS No: 900012-08-0
• MF: C₂₂H₂₃ClN₂O₅S
• MW: 462.946423768997
• CID: 5504909
• Update Time: 2025-10-31

2-(3-chlorobenzenesulfonyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine, 2-[(3-chlorophenyl)sulfonyl]-1,2,3,4-tetrahydro-1-(3,4,5-trimethoxyphenyl)-
• 2-(3-chlorobenzenesulfonyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

• Inchi： 1S/C22H23ClN2O5S/c1-28-19-12-15(13-20(29-2)22(19)30-3)21-18-8-5-9-24(18)10-11-25(21)31(26,27)17-7-4-6-16(23)14-17/h4-9,12-14,21H,10-11H2,1-3H3
• InChI Key： AGQKVDHGMUGGGE-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(S(C1=CC=CC(Cl)=C1)(=O)=O)C2C1=CC(OC)=C(OC)C(OC)=C1

Additional information on 2-(3-chlorobenzenesulfonyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

Introduction to 2-(3-Chlorobenzenesulfonyl)-1-(3,4,5-Trimethoxyphenyl)-1H,2H,3H,4H-Pyrrolo[1,2-a]Pyrazine (CAS No. 900012-08-0)

2-(3-Chlorobenzenesulfonyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS No. 900012-08-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyrazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 2-(3-chlorobenzenesulfonyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine is characterized by a central pyrrolopyrazine core substituted with a 3-chlorobenzenesulfonyl group and a 3,4,5-trimethoxyphenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The 3-chlorobenzenesulfonyl moiety is known for its ability to enhance the lipophilicity and stability of the compound, while the 3,4,5-trimethoxyphenyl group contributes to its pharmacological activity by providing additional hydrophobic interactions and electron-donating effects.

Recent studies have highlighted the potential of 2-(3-chlorobenzenesulfonyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2-(3-chlorobenzenesulfonyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine has shown promise in cancer research. A 2020 study in Cancer Research demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells is attributed to the compound's ability to disrupt mitochondrial membrane potential and induce reactive oxygen species (ROS) production.

The pharmacokinetic properties of 2-(3-chlorobenzenesulfonyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine have also been investigated. A study published in Pharmaceutical Research in 2019 reported that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a promising candidate for further preclinical and clinical development.

In terms of safety and toxicity profiles, preliminary studies have indicated that 2-(3-chlorobenzenesulfonyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine is well-tolerated at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects. Ongoing clinical trials are currently evaluating its efficacy and safety in treating inflammatory diseases and certain types of cancer.

The synthesis of 2-(3-chlorobenzenesulfonyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H，4H-pyrrolo[1，2-a]pyrazine involves several steps that require precise control over reaction conditions to ensure high yields and purity. A typical synthetic route involves the condensation of 3-chlorobenzenesulfonyl chloride with 3，4，5-trimethoxyaniline followed by cyclization under appropriate conditions to form the pyrrolopyrazine core. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound.

In conclusion, 2-(3-chlorobenzenesulfonyl)-1-(3，4，5-trimethoxyphenyl)-1H，2H，3H，4H-pyrrolo[1，2-a]pyrazine (CAS No. 900012-08-0) represents a promising lead compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to unravel its full potential, 2-(3-chlorobenzenesulfonyl)-1-(3，4，5-trimethoxyphenyl)-1H，2H，3H，4H-pyrrolo[1，2-a]pyrazine (CAS No. 900012-08-0) is poised to play a crucial role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.